Cas no 928774-97-4 (2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE)
928774-97-4 structure
Product Name:2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE
CAS No:928774-97-4
MF:C14H17N3
MW:227.304882764816
CID:999063
PubChem ID:57355945
Update Time:2025-04-20
2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE
- 6-benzyl-4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine
- PEJXGIXLNJDHNZ-UHFFFAOYSA-N
- DTXSID30723351
- SCHEMBL1171272
- 6-benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
- 6-Benzyl-1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
- 6-(Phenylmethyl)-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
- 928774-97-4
-
- Inchi: 1S/C14H17N3/c1-2-4-12(5-3-1)11-17-8-6-13-10-15-16-14(13)7-9-17/h1-5,10H,6-9,11H2,(H,15,16)
- InChI Key: PEJXGIXLNJDHNZ-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCC2C=NNC=2CC1
Computed Properties
- Exact Mass: 227.142247555g/mol
- Monoisotopic Mass: 227.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 31.9Ų
2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049005836-5g |
6-Benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine |
928774-97-4 | 97% | 5g |
$4232.58 | 2023-08-31 | |
| Alichem | A049005836-10g |
6-Benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine |
928774-97-4 | 97% | 10g |
$6040.72 | 2023-08-31 | |
| Alichem | A049005836-25g |
6-Benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine |
928774-97-4 | 97% | 25g |
$10934.40 | 2023-08-31 |
2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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